Cas no 1550689-68-3 (5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine)

• Product Name: 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine
• CAS No: 1550689-68-3
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5190752
• PubChem ID: 81929061
• Update Time: 2025-06-11

5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanamine, 5-methyl-1-[(4-nitrophenyl)sulfonyl]-
• 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine

• Inchi： 1S/C12H17N3O4S/c1-9-6-10(7-13)8-14(9)20(18,19)12-4-2-11(3-5-12)15(16)17/h2-5,9-10H,6-8,13H2,1H3
• InChI Key： XNHYZLBNZRVVMN-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)C(C)CC(CN)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine

Comprehensive Overview of 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine (CAS No. 1550689-68-3)

The compound 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine (CAS No. 1550689-68-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine core modified with a 4-nitrobenzenesulfonyl group and a methanamine side chain, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in neurological and metabolic disorders.

In recent years, the demand for novel sulfonamide derivatives like 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine has surged due to their versatility in medicinal chemistry. The nitrobenzenesulfonyl moiety is known for its electron-withdrawing properties, which can enhance the binding affinity of drug candidates to their targets. This compound’s pyrrolidine-3-ylmethanamine backbone further contributes to its pharmacological relevance, as similar structures are found in FDA-approved drugs for conditions such as hypertension and depression.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine?" The synthesis typically involves multi-step organic reactions, including sulfonylation of the pyrrolidine ring and subsequent functionalization. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, aligning with the growing trend of green chemistry in pharmaceutical manufacturing.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine. Computational modeling and molecular docking studies have revealed its potential interactions with biological targets, such as G-protein-coupled receptors (GPCRs) and kinases. These insights are crucial for optimizing its derivatives for higher efficacy and selectivity, addressing the need for precision medicine in modern therapeutics.

From an industrial perspective, the scalability of producing CAS No. 1550689-68-3 is a key consideration. Manufacturers are investing in continuous flow processes and catalytic methodologies to meet the rising demand while minimizing environmental impact. This aligns with the broader shift toward sustainable chemistry, a topic highly relevant to today’s environmentally conscious stakeholders.

In summary, 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine represents a promising scaffold in drug development, with its nitrobenzenesulfonyl and pyrrolidine functionalities offering diverse opportunities for innovation. As research progresses, its applications in treating complex diseases and improving synthetic efficiency will likely expand, making it a compound of enduring interest in both academic and industrial settings.